![molecular formula C20H24ClN3O4S B2641190 N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)furan-2-carboxamide hydrochloride CAS No. 1216711-20-4](/img/structure/B2641190.png)
N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)furan-2-carboxamide hydrochloride
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Description
N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H24ClN3O4S and its molecular weight is 437.94. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound is related to a variety of heterocyclic compounds that have been synthesized and studied for their biological activities. While specific research directly addressing this compound's applications was not found, studies on structurally related compounds provide insight into potential research applications and methodologies. For example, the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showcases the chemical versatility and potential for biological activity within this class of compounds. These synthesized compounds exhibited significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, suggesting a methodological framework for exploring similar compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Potential Antimicrobial and Anticancer Activities
The synthesis of azole derivatives, including triazoles with morpholine moieties, from furan-2-carbohydrazide and their evaluation for antimicrobial activities, illustrates another research avenue. These compounds showed varying degrees of activity against microorganisms, suggesting that similar compounds could be synthesized and tested for antimicrobial properties (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013). Additionally, compounds synthesized for anti-anoxic activity in mice, including those with thiazolecarboxamide hydrochloride structures, indicate potential for cerebral protective agents, which could inform research into neuroprotective properties of structurally similar compounds (Ohkubo, Kuno, Nakanishi, & Takasugi, 1995).
Analytical Methodology and Drug Analysis
Research into analytical methodologies for similar compounds, like the determination of 5-ethoxy-2-[2-(morpholino)ethylthio]benzimidazole dihydrochloride in pharmaceutical preparations, demonstrates the importance of precise analytical techniques in drug development and quality control. This indicates a potential application in developing analytical methods for assessing the purity and concentration of N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)furan-2-carboxamide hydrochloride in pharmaceutical formulations (Burykin, Andreev, & Varnavskaya, 2014).
properties
IUPAC Name |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)furan-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O4S.ClH/c1-2-26-15-5-3-7-17-18(15)21-20(28-17)23(19(24)16-6-4-12-27-16)9-8-22-10-13-25-14-11-22;/h3-7,12H,2,8-11,13-14H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CARNJAPEDXACEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)N(CCN3CCOCC3)C(=O)C4=CC=CO4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.